![molecular formula C11H15N3O3S2 B2632244 Propyl 4-oxo-4-(1,3-thiazol-2-ylcarbamothioylamino)butanoate CAS No. 875019-91-3](/img/structure/B2632244.png)
Propyl 4-oxo-4-(1,3-thiazol-2-ylcarbamothioylamino)butanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of Propyl 4-oxo-4-(1,3-thiazol-2-ylcarbamothioylamino)butanoate, such as melting point, boiling point, and density, are not provided in the search results . For detailed property data, it’s recommended to refer to databases like ChemicalBook .Scientific Research Applications
Environmental Fate and Aquatic Effects
Research on C4 and C8 oxo-process chemicals, which share some structural similarities with the compound of interest, has been conducted to understand their environmental fate and aquatic effects. These studies suggest that such compounds are generally biodegradable and pose low concern to aquatic life, indicating potential environmental considerations for similar compounds (Staples, 2001).
Synthesis and Transformation of Heterocyclic Compounds
The synthesis and transformation of 4-phosphorylated derivatives of 1,3-azoles, including thiazoles which are structurally related to the compound of interest, have been explored for their chemical and biological properties. These compounds are characterized by various types of biological activities, suggesting potential pharmaceutical applications for related compounds (Abdurakhmanova et al., 2018).
Biodegradation and Fate in Soil and Groundwater
Studies on the biodegradation and fate of gasoline ether oxygenates, such as ethyl tert-butyl ether (ETBE), in soil and groundwater provide insights into the environmental behavior of ether compounds. These findings suggest avenues for assessing the environmental impact and degradation pathways of similar ether-containing compounds (Thornton et al., 2020).
Pharmaceutical and Biological Properties
Research on the pharmacological properties of related compounds, such as fenbufen and its metabolites, offers insights into the potential therapeutic applications of similar compounds. These studies highlight the importance of understanding the metabolic pathways, biological activities, and safety profiles of chemical compounds for pharmaceutical development (Sloboda et al., 1980).
Safety and Hazards
Properties
IUPAC Name |
propyl 4-oxo-4-(1,3-thiazol-2-ylcarbamothioylamino)butanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O3S2/c1-2-6-17-9(16)4-3-8(15)13-10(18)14-11-12-5-7-19-11/h5,7H,2-4,6H2,1H3,(H2,12,13,14,15,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBECVCQCYVIFFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)CCC(=O)NC(=S)NC1=NC=CS1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.